Cas no 923283-74-3 (1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester)
923283-74-3 structure
Product Name:1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester
CAS No:923283-74-3
MF:C9H11N3O6
MW:257.200142145157
CID:737842
PubChem ID:68365041
Update Time:2025-04-19
1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester
- methyl 1-(2-ethoxy-2-oxoethyl)-4-nitropyrazole-3-carboxylate
- DTXSID20738252
- SCHEMBL12725208
- 923283-74-3
- Methyl 1-(2-ethoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate
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- Inchi: 1S/C9H11N3O6/c1-3-18-7(13)5-11-4-6(12(15)16)8(10-11)9(14)17-2/h4H,3,5H2,1-2H3
- InChI Key: FNIFVKIHNXZNTH-UHFFFAOYSA-N
- SMILES: O(CC)C(CN1C=C(C(C(=O)OC)=N1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 257.06478508g/mol
- Monoisotopic Mass: 257.06478508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 116Ų
1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
923283-74-3 (1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester) Related Products
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